3-Chloro-5-cyanothiophene-2-carboxylic acid

• IUPAC Name: 3-chloro-5-cyanothiophene-2-carboxylic acid
• InChI: InChI=1S/C6H2ClNO2S/c7-4-1-3(2-8)11-5(4)6(9)10/h1H,(H,9,10)
• InChI Key: UVVDWQIYPBVHKP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Cl)C(=O)O)C#N
• Molecular Formula: C6H2ClNO2S
• Molecular Weight: 187.60 g/mol

Description

3-Chloro-5-cyanothiophene-2-carboxylic acid is a chemical compound that belongs to the thiophene family. It has a molecular weight of 187.61. The compound is usually stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 3-chloro-5-cyanothiophene-2-carboxylic acid and its InChI code is 1S/C6H2ClNO2S/c7-4-1-3 (2-8)11-5 (4)6 (9)10/h1H, (H,9,10).

Physical And Chemical Properties Analysis

3-Chloro-5-cyanothiophene-2-carboxylic acid is a powder that is stored at room temperature. Its molecular weight is 187.61.

Scientific Research Applications

Synthesis and Derivatives

3-Chloro-5-cyanothiophene-2-carboxylic acid is a versatile compound in organic synthesis. It's used in microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives and further transformation into thieno[2,3-d]pyrimidin-4-one derivatives (Hesse, Perspicace, & Kirsch, 2007). Additionally, its reaction with ethyl aminocrotonate leads to ethyl 4-aminothieno[2,3-b] pyridine-5-carboxylates and their hydrolysis produces 4-aminothieno[2,3-b]pyridine-5-carboxylic acid (Lalezari, 1979).

Materials Science

In materials science, derivatives of 3-Chloro-5-cyanothiophene-2-carboxylic acid are utilized. For example, methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylates, derived from it, are used for synthesizing thiophene-2,4-diols and 3,5-dialkoxythiophene-2-carboxylic acids (Corral & Lissavetzky, 1984). Terthiophene-3′-carboxylic acid, another derivative, is a starting material for synthesizing functionalized polyterthiophenes (Lee, Shim, & Shin, 2002).

Solar Cells and Polymers

In the field of organic solar cells, 3-cyanothiophene derivatives are significant. Poly(3-hexylthiophene) based copolymers containing 3-cyanothiophene show potential in enhancing solar cell performance (Rudenko, Khlyabich, & Thompson, 2014). Moreover, conductive polymer precursors, including derivatives of 3-cyanothiophene, are explored for their role in photovoltaic cells (Yoon et al., 2011).

Biochemical Applications

In the biochemical sphere, derivatives of 3-Chloro-5-cyanothiophene-2-carboxylic acid are explored for potential as protein farnesyltransferase inhibitors (Lethu & Dubois, 2011). Additionally, they're investigated as potential β-lactamase inhibitors, an important aspect in antimicrobial research (Lange, Savard, Viswanatha, & Dmitrienko, 1985).

Pharmaceutical Research

In pharmaceutical research, 3-Chloro-5-cyanothiophene-2-carboxylic acid derivatives are examined for their potential in synthesizing compounds with antimicrobial and antifungal activities (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).

Analytical Chemistry

In analytical chemistry, terthiophene derivatives of 3-Chloro-5-cyanothiophene-2-carboxylic acid are utilized as fluorescent sensors for protein detection, highlighting its significance in biochemical analysis (Hu, Xia, & Elioff, 2016).

Safety and Hazards

The safety data sheet (MSDS) for 3-Chloro-5-cyanothiophene-2-carboxylic acid can be found online. It’s always important to handle chemical compounds with care and follow safety guidelines.